Cas no 2376450-73-4 (m-PEG24-alcohol)

• Product Name: m-PEG24-alcohol
• CAS No: 2376450-73-4
• MF: C₄₉H₁₀₀O₂₅
• MW: 1089.30331993103
• CID: 5052251
• PubChem ID: 77078257
• Update Time: 2025-05-23

m-PEG24-alcohol Chemical and Physical Properties

Names and Identifiers

• mPEG24-OH
• m-PEG24-alcohol
• 2376450-73-4
• 44LM8SQK4T
• SCHEMBL101184
• AKOS040743457
• DA-75697
• 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]eth oxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• HY-141225
• CS-0114765
• 2,5,8,11,14,17,20,23,26,29,32,35,38,41,44,47,50,53,56,59,62,65,68,71-TETRACOSAOXATRIHEPTACONTAN-73-OL
• BP-22074

• Inchi： 1S/C49H100O25/c1-51-4-5-53-8-9-55-12-13-57-16-17-59-20-21-61-24-25-63-28-29-65-32-33-67-36-37-69-40-41-71-44-45-73-48-49-74-47-46-72-43-42-70-39-38-68-35-34-66-31-30-64-27-26-62-23-22-60-19-18-58-15-14-56-11-10-54-7-6-52-3-2-50/h50H,2-49H2,1H3
• InChI Key： ZPFISRZFZGAZTF-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO)CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOC

Computed Properties

• Exact Mass: 1088.65536867g/mol
• Monoisotopic Mass: 1088.65536867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 74
• Rotatable Bond Count: 71
• Complexity: 952
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 242

Additional information on m-PEG24-alcohol

Introduction to m-PEG24-alcohol (CAS No. 2376450-73-4)

The compound m-PEG24-alcohol, also known as m-PEG24-OH, is a polyethylene glycol (PEG) derivative with a unique structure and versatile applications. PEG derivatives, including m-PEG24-alcohol, have gained significant attention in the fields of pharmaceuticals, biotechnology, and materials science due to their biocompatibility, water solubility, and ability to modify the properties of various molecules. This article provides an in-depth overview of m-PEG24-alcohol, focusing on its structure, applications, and recent advancements in its use.

m-PEG24-alcohol consists of a polyethylene glycol chain with a molecular weight of approximately 24 kDa and a hydroxyl (-OH) group at one end. The "m" in the name refers to the monomethoxy group at the other end of the PEG chain, which enhances its stability and reduces potential side reactions. The hydroxyl group provides a reactive site for further chemical modifications, making m-PEG24-alcohol a valuable building block in organic synthesis.

One of the most significant applications of m-PEG24-alcohol is in drug delivery systems. Researchers have utilized this compound to create PEGylated drugs, which improve the pharmacokinetics and biodistribution of therapeutic agents. For instance, studies have shown that PEGylation can extend the circulation time of proteins and peptides in the bloodstream, reducing their clearance by the immune system. Recent advancements in nanotechnology have further expanded the use of m-PEG24-alcohol in developing nanoparticles for targeted drug delivery.

In addition to drug delivery, m-PEG24-alcohol has found applications in bioconjugation and surface modification. Its hydroxyl group allows for easy coupling with biomolecules such as proteins, antibodies, and nucleic acids. This property has been exploited in the development of biosensors and diagnostic tools. For example, PEG-modified surfaces have been used to enhance the sensitivity and specificity of immunoassays by reducing nonspecific binding.

The synthesis of m-PEG24-alcohol typically involves controlled polymerization techniques such as ring-opening polymerization or living polymerization methods. These methods ensure precise control over the molecular weight and polydispersity of the PEG chains. Recent research has focused on improving the efficiency and scalability of these synthesis methods to meet the growing demand for high-quality PEG derivatives in both academic and industrial settings.

From a toxicological perspective, m-PEG24-alcohol is generally considered safe for use in biomedical applications due to its biocompatibility. However, studies continue to investigate its long-term effects and potential immunogenicity when used in repeated dosing regimens. Understanding these aspects is crucial for ensuring the safety and efficacy of PEG-based products.

In conclusion, m-PEG24-alcohol (CAS No. 2376450-73-4) is a versatile compound with a wide range of applications in pharmaceuticals, biotechnology, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers and developers seeking to enhance the properties of various molecules. As research continues to uncover new uses for this compound, its role in advancing medical therapies and diagnostic tools will undoubtedly grow.